Cas no 131215-93-5 (1-Dodecanol, 12-mercapto-)

1-Dodecanol, 12-mercapto- structure
1-Dodecanol, 12-mercapto- structure
Product Name:1-Dodecanol, 12-mercapto-
CAS No:131215-93-5
MF:C12H26OS
MW:218.39924287796
CID:1227621
PubChem ID:15274183
Update Time:2025-04-20

1-Dodecanol, 12-mercapto- Chemical and Physical Properties

Names and Identifiers

    • 1-Dodecanol, 12-mercapto-
    • 12-sulfanyldodecan-1-ol
    • 12-hydroxy-dodecanethiol
    • DTXSID40570858
    • SCHEMBL945637
    • 131215-93-5
    • Inchi: 1S/C12H26OS/c13-11-9-7-5-3-1-2-4-6-8-10-12-14/h13-14H,1-12H2
    • InChI Key: GZIVLHHHMYFKKC-UHFFFAOYSA-N
    • SMILES: SCCCCCCCCCCCCO

Computed Properties

  • Exact Mass: 218.17043662g/mol
  • Monoisotopic Mass: 218.17043662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 11
  • Complexity: 96.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 21.2Ų
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